Cas no 654651-04-4 ([1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-8-nitro-1-phenyl-)

• Product Name: [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-8-nitro-1-phenyl-
• CAS No: 654651-04-4
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• CID: 398857
• PubChem ID: 71375822
• Update Time: 2025-04-19

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-8-nitro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3-methyl-8-nitro-1-phenyl-
• 3-methyl-8-nitro-1-phenyl-4H-chromeno[4,3-c]pyrazole
• 3-Methyl-8-nitro-1-phenyl-1,4-dihydro[1]benzopyrano[4,3-c]pyrazole
• 654651-04-4
• DTXSID60798552
• 3-Methyl-8-nitro-1-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole

• Inchi： 1S/C17H13N3O3/c1-11-15-10-23-16-8-7-13(20(21)22)9-14(16)17(15)19(18-11)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： HTLLODHYJZSRTF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C2=C(C(C)=NN2C2C=CC=CC=2)C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.09579
• Monoisotopic Mass: 307.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 70.19